Cas no 1909293-75-9 (rac-benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methyl]cyclopentyl]carbamate)

• Product Name: rac-benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methyl]cyclopentyl]carbamate
• CAS No: 1909293-75-9
• CID: 4628252
• Update Time: 2025-06-08

rac-benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methyl]cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methyl]cyclopentyl]carbamate

Additional information on rac-benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methyl]cyclopentyl]carbamate

Professional Introduction to Rac-Benzyl N-[(1R,3S)-3-[(Chlorosulfonyl)methyl)cyclopentyl]carbamate (CAS No. 1909293-75-9)

Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate

is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1909293-75-9, represents a novel synthetic intermediate with potential applications in the development of innovative therapeutic agents. Its unique structural configuration, featuring a cyclopentyl moiety and a benzyl carbamate group, makes it a subject of intense interest for researchers exploring new chemical entities (NCEs) that could address unmet medical needs.

The significance of this compound lies in its chiral center configuration, specifically the (1R,3S) stereoisomerism, which is crucial for achieving enantioselective synthesis and improving pharmacological outcomes. The presence of the chlorosulfonyl group further enhances its reactivity, making it a versatile building block for medicinal chemists. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound, paving the way for its incorporation into more complex molecular architectures.

In the realm of drug discovery, Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate has been explored as a precursor for designing molecules with enhanced binding affinity and reduced side effects. The cyclopentyl ring, known for its favorable pharmacokinetic properties, contributes to the overall stability and bioavailability of the final drug product. Additionally, the benzyl carbamate moiety is often employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor interactions.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The structural features of Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate suggest that it may interact with specific neurotransmitter receptors, offering a promising avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical trials have demonstrated encouraging results in animal models, where the compound exhibited neuroprotective effects without significant toxicity.

The synthesis of Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems and chiral auxiliaries have been employed to achieve high enantiomeric purity, which is critical for therapeutic applications. The use of green chemistry principles has also been integrated into its synthesis to minimize environmental impact and improve sustainability.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a crucial property for central nervous system (CNS) drugs. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate that exhibit improved pharmacokinetic properties while maintaining potent biological activity.

In conclusion, Rac-Benzyl N-[(1R,3S)-3-[(chlorosulfonyl)methylcyclopentyl]carbamate (CAS No. 1909293-75-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.